Cas no 72904-02-0 (Serine,2,3-bis[(1-oxohexadecyl)oxy]propyl hydrogen phosphate (ester), (R)- (9CI))

• Product name: Serine,2,3-bis[(1-oxohexadecyl)oxy]propyl hydrogen phosphate (ester), (R)- (9CI)
• CAS No: 72904-02-0
• MF: C₃₈H₇₄NO₁₀P
• MW: 779.93200
• CID: 551077
• PubChem ID: 87430002

Serine,2,3-bis[(1-oxohexadecyl)oxy]propyl hydrogen phosphate (ester), (R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Serine,2,3-bis[(1-oxohexadecyl)oxy]propyl hydrogen phosphate (ester), (R)- (9CI)
• 1,2-DIPALMITOYL-SN-GLYCERO-3-PHOSPHO-L-SERINE, SODIUM SALT
• 1,2-DIHEXADECANOYL-SN-GLYCERO-3-PHOSPHO-L-SERINE SODIUM SALT
• 16:0 PS (SODIUM SALT)
• 16:0-PS,NA
• DPPS,NA
• SCHEMBL2733851
• 4,6,10-Trioxa-5-phosphahexacosanoic acid, 2-amino-5-hydroxy-11-oxo-8-[(1-oxohexadecyl)oxy]-, 5-oxide, sodium salt, (2S,8R)-
• 4,6,10-Trioxa-5-phosphahexacosanoicacid,2-amino-5-hydroxy-11-oxo-8-[(1-oxohexadecyl)oxy]-,5-oxide,sodiumsalt,(2S,8R)-
• 1,2-Dipalmitoyl-sn-glycero-3-phospho-L-serine,sodium salt
• 145849-32-7
• 72904-02-0

• Inchi： InChI=1S/C38H74NO10P.2Na/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-36(40)46-31-34(32-47-50(44,45)48-33-35(39)38(42)43)49-37(41)30-28-26-24-22-20-18-16-14-12-10-8-6-4-2;;/h34-35H,3-33,39H2,1-2H3,(H,42,43)(H,44,45);;/q;2*+1/p-2/t34-,35+;;/m1../s1
• InChI Key： AXVYOPXBTDYYRE-ZMUMYUBJSA-L
• SMILES： CCCCCCCCCCCCCCCC(=O)OCC(COP(=O)([O-])OCC(C(=O)[O-])N)OC(=O)CCCCCCCCCCCCCCC.[Na+].[Na+]

Computed Properties

• Exact Mass: 779.46900
• Monoisotopic Mass: 779.46892306g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 52
• Rotatable Bond Count: 39
• Complexity: 861
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 177Ų

Experimental Properties

• PSA: 187.15000
• LogP: 9.75330

Serine,2,3-bis[(1-oxohexadecyl)oxy]propyl hydrogen phosphate (ester), (R)- (9CI) Security Information

• WGK Germany：3